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Introduction

Cancer cachexia is a multifactorial syndrome characterized by progressive muscle wasting,
with or without loss of fat mass, that leads to significant functional impairment and decreased
quality of life and survival in cancer patients.[1][2][3] Enobosarm (also known as Ostarine, GTx-
024, or MK-2866) is a nonsteroidal, orally bioavailable selective androgen receptor modulator
(SARM) that has shown promise in the treatment of cancer-induced muscle wasting.[4][5][6][7]
As a SARM, Enobosarm exhibits tissue-selective anabolic effects in muscle and bone while
having minimal impact on other androgen-sensitive tissues, such as the prostate.[6][8] This
document provides detailed application notes and experimental protocols for researchers
investigating the use of Enobosarm in the context of cancer cachexia.

Mechanism of Action

Enobosarm exerts its anabolic effects by binding to the androgen receptor (AR) in skeletal
muscle tissue. This binding event triggers a conformational change in the AR, leading to the
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recruitment of coactivators and the modulation of downstream gene expression.[2][3] The
activation of the AR by Enobosarm stimulates signaling pathways that promote muscle protein
synthesis and inhibit protein degradation, ultimately leading to an increase in lean body mass
and an improvement in physical function.[2][9][10][11]

Key signaling pathways implicated in the anabolic effects of Enobosarm include:

o Akt/mTOR Pathway: Activation of the androgen receptor can lead to the stimulation of the
Akt/mTOR signaling cascade, a central regulator of muscle protein synthesis.[2][9]

o Regulation of Myostatin and IGF-1: Enobosarm has been shown to modulate the expression
of myostatin, a negative regulator of muscle growth, and Insulin-like Growth Factor 1 (IGF-1),
a potent anabolic factor.[12][13][14][15][16][17][18][19]

o Wnt/B-catenin Signaling: There is evidence to suggest crosstalk between androgen receptor
signaling and the Wnt/3-catenin pathway, which plays a role in myogenesis and muscle
hypertrophy.[11][20][21][22]

Data Presentation: Summary of Clinical Trial Data

The following tables summarize the quantitative data from key clinical trials of Enobosarm in
patients with cancer cachexia.

Table 1: Change in Lean Body Mass (LBM) in Cancer Patients Treated with Enobosarm
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Change
o Patient in LBM p-value
Clinical . Treatmen . Referenc
. Populatio Duration from VS.
Trial t Groups . e(s)
n Baseline Placebo
(Median)
Male (>45
years) and
postmenop
ausal
Placebo [1](3][16]
Phase Il female 113 days +0.02 kg -
(n=34) [23][24]
cancer
patients
with >2%
weight loss
Enobosarm
[11[3][16]
1mg 113 days +1.5 kg 0.0012
[23][24]
(n=32)
Enobosarm
[11[3][16]
3 mg 113 days +1.0 kg 0.046
[23][24]
(n=34)

Table 2: Responder Analysis of Lean Body Mass (LBM) in Phase |Il POWER Trials in NSCLC

Patients
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Percentage
of LBM
.. Responders
Clinical Assessmen  Treatment o p-value vs. Reference(s
. . . (Maintained
Trial t Timepoint  Group Placebo )
or
Increased
LBM)
POWER 1 Day 84 Placebo 30.4% - [25]
Enobosarm 3
41.9% 0.036 [25]
mg
POWER 2 Day 84 Placebo 37.9% - [25]
Enobosarm 3 Not
46.5% o [25]
mg Significant
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Caption: Enobosarm'’s mechanism of action in skeletal muscle.
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Caption: Preclinical workflow for Enobosarm in a cancer cachexia mouse model.
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Experimental Protocols

Protocol 1: Induction of Cancer Cachexia using C26
Carcinoma Mouse Model

This protocol describes a commonly used method for inducing cancer cachexia in mice.[10][12]
[23][26][27]

Materials:

Colon-26 (C26) adenocarcinoma cells

o Appropriate cell culture medium (e.g., RPMI-1640) with 10% Fetal Bovine Serum (FBS) and
1% Penicillin-Streptomycin

» Phosphate-Buffered Saline (PBS), sterile
e Trypsin-EDTA

e Hemocytometer or automated cell counter
o Male BALB/c mice (6-8 weeks old)

e 1 mL syringes with 25-27 gauge needles

e 70% ethanol

Animal clippers

Procedure:

o Cell Culture:

o Culture C26 cells in a T75 flask at 37°C in a humidified atmosphere with 5% CO2.
o Passage cells every 2-3 days to maintain them in the exponential growth phase.

o Cell Preparation for Injection:
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o On the day of injection, detach the cells using Trypsin-EDTA.

o Neutralize the trypsin with complete medium and centrifuge the cell suspension at 300 x g
for 5 minutes.

o Resuspend the cell pellet in sterile PBS.
o Count the cells and assess viability (should be >95%).

o Adjust the cell concentration to 5 x 1076 cells/mL in sterile PBS. Keep the cell suspension

on ice.

e Tumor Cell Inoculation:

[¢]

Anesthetize the mice using an appropriate method (e.g., isoflurane inhalation).

o

Shave a small area on the right flank of each mouse.

[e]

Swab the injection site with 70% ethanol.

(¢]

Inject 100 pL of the C26 cell suspension (5 x 1075 cells) subcutaneously into the shaved
flank.

e Monitoring Cachexia Development:
o Monitor the mice daily for general health, body weight, and tumor growth.

o Measure tumor dimensions (length and width) with calipers every 2-3 days. Tumor volume
can be calculated using the formula: (width"2 x length) / 2.

o Cachexia is typically characterized by a significant loss of body weight (excluding tumor
weight), muscle mass, and fat mass, which usually becomes apparent 14-21 days post-
inoculation.[12][27]

Protocol 2: Administration of Enobosarm in a Preclinical
Model
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This protocol is based on a study that utilized oral gavage for Enobosarm administration in a
cancer cachexia mouse model.[28]

Materials:

Enobosarm (GTx-024)

Vehicle solution (e.g., 0.5% methylcellulose in sterile water)

Oral gavage needles (20-22 gauge, ball-tipped)

1 mL syringes

Analytical balance
Procedure:
o Preparation of Dosing Solution:

o Prepare a stock solution of Enobosarm in the chosen vehicle. For example, to achieve a
dose of 15 mg/kg in a 25g mouse with a dosing volume of 100 uL, the concentration would
be 3.75 mg/mL.

o Ensure the solution is homogenous by vortexing or sonicating if necessary.
e Oral Administration:
o Gently restrain the mouse.

o Insert the gavage needle into the esophagus and deliver the dosing solution directly into
the stomach.

o Administer the vehicle solution to the control group using the same procedure.

o Treatment is typically initiated a few days after tumor cell inoculation and continued daily
for the duration of the study (e.g., 13 days).[28]
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Protocol 3: Assessment of Lean Body Mass using Dual-
Energy X-ray Absorptiometry (DEXA)

DEXA is a non-invasive technique to measure body composition in live animals.[26][29][30][31]
[32]

Materials:

DEXA instrument for small animals (e.g., PIXImus)

Anesthesia (e.g., isoflurane) and vaporizer

Animal scale

Heating pad
Procedure:
e Animal Preparation:
o Anesthetize the mouse using isoflurane.
o Weigh the anesthetized mouse.
e DEXA Scan:
o Place the anesthetized mouse in a prone position on the DEXA scanner bed.

o Ensure the limbs are extended and the tail is positioned according to the manufacturer's
instructions.

o Perform the scan according to the instrument's software protocol.
o Data Analysis:

o The software will automatically calculate the lean body mass, fat mass, and bone mineral
density.
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o Ensure consistent analysis regions of interest (ROIs) are used for all scans.

e Recovery:

o Place the mouse on a heating pad to maintain body temperature until it recovers from
anesthesia.

Protocol 4: Assessment of Muscle Strength using a Grip
Strength Meter

This protocol measures the maximal muscle strength of the forelimbs or all four limbs.[1][23]
[25][33][34]

Materials:
o Grip strength meter with a grid or bar attachment
e Animal scale
Procedure:
e Apparatus Setup:
o Turn on the grip strength meter and set it to measure the peak force in grams.

e Forelimb Grip Strength:

o

Hold the mouse by the base of its tail and lower it towards the grid.

o

Allow the mouse to grasp the grid with its forepaws.

[¢]

Gently and steadily pull the mouse horizontally away from the grid until it releases its grip.

[¢]

Record the peak force displayed on the meter.

o

Repeat the measurement two more times for a total of three trials, with a short rest period
in between.

e Combined Forelimb and Hindlimb Grip Strength:
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[e]

Allow the mouse to grasp the grid with all four paws.

o

Pull the mouse horizontally away from the grid until it releases its grip.

[¢]

Record the peak force.

[¢]

Repeat for a total of three trials.

o Data Normalization:
o Weigh the mouse immediately after the test.

o Normalize the grip strength data to the body weight of the mouse.

Conclusion

Enobosarm represents a promising therapeutic agent for the treatment of cancer cachexia by
selectively targeting the androgen receptor in muscle to promote anabolism. The protocols and
data presented here provide a comprehensive resource for researchers investigating the
preclinical and clinical applications of Enobosarm. Adherence to standardized and well-
validated experimental procedures is crucial for obtaining reproducible and translatable results
in the study of this and other potential anti-cachexia therapies.
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e 28. Overcoming resistance to anabolic SARM therapy in experimental cancer cachexia with
an HDAC inhibitor | EMBO Molecular Medicine [link.springer.com]

e 29. Body Composition (DEXA lean/fat) Protocol - IMPReSS [web.mousephenotype.org]
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e 32. DEXA for Body Composition: BMC, FAT, LEAN | Micro Photonics [microphotonics.com]
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¢ To cite this document: BenchChem. [Application of Enobosarm in Cancer Cachexia
Research: Detailed Application Notes and Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15620210/docs#application-of-
enobosarm-in-cancer-cachexia-research-detailed-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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